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Compound of Interest

Compound Name: Cyclohexyl phenyl ketone

Cat. No.: B1669412 Get Quote

An In-depth Technical Guide to the Core Properties of Cyclohexyl Phenyl Ketone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical,

physical, and spectral properties of Cyclohexyl phenyl ketone. It includes detailed

experimental protocols for its synthesis and subsequent reactions, alongside a workflow

visualization to facilitate understanding of the synthetic process.

Core Properties of Cyclohexyl Phenyl Ketone
Cyclohexyl phenyl ketone, also known as benzoylcyclohexane, is an organic compound with

the chemical formula C₁₃H₁₆O.[1] It consists of a cyclohexyl group and a phenyl group attached

to a carbonyl group.[2] This structure, containing both non-polar (cyclohexyl and phenyl groups)

and polar (carbonyl group) moieties, gives rise to its characteristic physical and chemical

properties.[2] At room temperature, it can exist as a colorless to pale yellow liquid or a solid.[2]

[3]

Quantitative Data Summary
The key physical and chemical properties of Cyclohexyl phenyl ketone are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₃H₁₆O

Molecular Weight 188.27 g/mol [3]

IUPAC Name cyclohexyl(phenyl)methanone[1]

Synonyms
Benzoylcyclohexane, Phenyl cyclohexyl

ketone[4][5]

CAS Number 712-50-5[1]

Appearance Colorless to pale yellow liquid or solid[2][3]

Melting Point 55-57 °C[3][6]

Boiling Point 165-168 °C at 20 mmHg[7]

Density 1.0338 g/cm³[2]

Flash Point 113 °C (235.4 °F) - closed cup[3]

Solubility

More soluble in non-polar organic solvents (e.g.,

hexane, toluene) and less soluble in polar

solvents like water.[2]

Spectral Information
Spectroscopic data is crucial for the identification and characterization of Cyclohexyl phenyl
ketone. Available spectral data includes:

¹H NMR and ¹³C NMR: Provides information about the hydrogen and carbon framework of

the molecule.[1][8]

Infrared (IR) Spectroscopy: Identifies the presence of the carbonyl (C=O) functional group

and other characteristic bonds.[1][5]

Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern of the

compound.[5][8][9]
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Experimental Protocols
The following sections detail common experimental procedures involving Cyclohexyl phenyl
ketone.

Synthesis of Cyclohexyl Phenyl Ketone via Friedel-
Crafts Acylation
A prevalent method for synthesizing Cyclohexyl phenyl ketone is the Friedel-Crafts acylation

of benzene with cyclohexanecarbonyl chloride, using a Lewis acid catalyst such as anhydrous

aluminum trichloride.[10][11]

Materials:

Cyclohexanecarbonyl chloride

Benzene

Anhydrous aluminum trichloride (AlCl₃)

Hydrochloric acid (HCl), dilute

Sodium bicarbonate (NaHCO₃) solution, saturated

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

In a reaction vessel equipped with a stirrer and a reflux condenser, benzene is cooled in an

ice bath.

Anhydrous aluminum trichloride is added to the benzene in portions while stirring.[11]
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Cyclohexanecarbonyl chloride is then added dropwise to the mixture, maintaining a low

temperature.[11] The molar ratio of benzene to cyclohexanecarbonyl chloride to aluminum

trichloride is typically optimized for the reaction.[11]

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then heated to reflux for a specified period to ensure the reaction goes to completion.

[10]

The reaction is monitored by a suitable technique, such as Thin Layer Chromatography

(TLC).[12]

Upon completion, the reaction mixture is cooled and carefully poured onto a mixture of

crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex.[10]

The organic layer is separated, and the aqueous layer is extracted with an organic solvent

like diethyl ether.[10]

The combined organic layers are washed sequentially with dilute HCl, water, saturated

sodium bicarbonate solution, and finally with brine.[10]

The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the

solvent is removed under reduced pressure to yield the crude Cyclohexyl phenyl ketone.

[10]

The crude product can be further purified by distillation under reduced pressure or

recrystallization.[10]

Oximation of Cyclohexyl Phenyl Ketone
Cyclohexyl phenyl ketone can be converted to its corresponding oxime, Cyclohexyl phenyl
ketone oxime, through a condensation reaction with hydroxylamine.[12] This oxime is a

valuable intermediate in organic synthesis.[12][13]

Materials:

Cyclohexyl phenyl ketone
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Hydroxylamine hydrochloride (NH₂OH·HCl)

A base (e.g., sodium acetate or potassium carbonate)[12][13]

Ethanol (95%)

Water

Procedure:

Dissolve Cyclohexyl phenyl ketone in 95% ethanol in a round-bottom flask.[13]

In a separate beaker, dissolve hydroxylamine hydrochloride and a base (e.g., sodium

acetate) in a minimal amount of warm water.[13] The molar ratio of ketone to hydroxylamine

hydrochloride to base is typically around 1:1.5:1.5.[10]

Add the aqueous solution of hydroxylamine hydrochloride and base to the ethanolic solution

of the ketone.[13]

Heat the reaction mixture to reflux for several hours (e.g., 4 hours). The reaction progress

can be monitored by TLC.[12][13]

After the reaction is complete, cool the mixture to room temperature.[13]

Pour the cooled reaction mixture into cold water to precipitate the crude oxime.[13]

Collect the solid product by vacuum filtration and wash it with cold water.[13]

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethanol/water.[12][13]

Mandatory Visualizations
The following diagram illustrates the general workflow for the synthesis of Cyclohexyl phenyl
ketone.
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Caption: Workflow for the synthesis of Cyclohexyl phenyl ketone via Friedel-Crafts acylation.
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Applications and Reactivity
Cyclohexyl phenyl ketone serves as a valuable intermediate in various organic synthesis

processes.[2] Its distinct structural features make it a useful building block in the manufacturing

of pharmaceuticals and other complex organic compounds.[2] As a ketone, it undergoes typical

nucleophilic addition reactions at the carbonyl group.[2] It is also used as an intermediate in the

production of photoinitiators, such as 1-hydroxycyclohexyl phenyl ketone, which are utilized

in UV curing applications for coatings and inks.[11]

Safety and Handling
Cyclohexyl phenyl ketone is considered to be an irritant to the eyes, respiratory system, and

skin.[14] Appropriate personal protective equipment, including gloves, and eye/face protection,

should be worn when handling this chemical.[14][15] It should be used in a well-ventilated area,

and inhalation of its vapors should be avoided.[14][16] Store in a cool, dry place in a tightly

closed container.[14] In case of contact with eyes, rinse immediately with plenty of water and

seek medical advice.[14] If spilled, prevent the product from entering drains and clean it up

without creating dust.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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